(4-Ethyl-1H-pyrazol-5-yl)methanamine
Overview
Description
“(4-Ethyl-1H-pyrazol-5-yl)methanamine” is a chemical compound with the molecular formula C6H11N3 and a molecular weight of 125.175. It is related to the class of organic compounds known as phenylpyrazoles .
Molecular Structure Analysis
The InChI code for “(4-Ethyl-1H-pyrazol-5-yl)methanamine” is 1S/C6H11N3/c1-2-5-4-8-9-6(5)3-7/h4H,2-3,7H2,1H3,(H,8,9) . This indicates that the compound has a pyrazole ring with an ethyl group at the 4-position and a methanamine group attached to the pyrazole ring.Scientific Research Applications
- Anticancer Activity : Researchers have synthesized derivatives of 4-ethylpyrazole and evaluated their cytotoxicity potential. Notably, 4-(1,4-dimethyl-1H-pyrazol-5-yl)-3,4-dihydro-1H-chromeno[4,3-d]pyrimidine-2,5-dione demonstrated promising activity against HeLa and MCF-7 cancer cells .
- Chromenopyrimidine Derivatives : 4-ethylpyrazole derivatives are building blocks for chromenopyrimidines. These compounds exhibit interesting optical and structural properties, making them relevant for optoelectronic applications .
- Antileishmanial and Antimalarial Activities : Pyrazole-bearing compounds, including 4-ethylpyrazole derivatives, have shown diverse pharmacological effects. Their antileishmanial and antimalarial potential is an active area of research .
- Green Chemistry Approach : The one-pot three-component synthesis of 4-ethylpyrazole derivatives involves 4-hydroxy-2H-chromen-2-one, 1H-pyrazole-5-carbaldehydes, and urea/thiourea. L-proline serves as a catalyst, leading to high yields and environmentally friendly conditions .
- Pharmacological Properties : Chromenopyrimidines, including 4-ethylpyrazole derivatives, have been used as antipyretic, analgesic, antimicrobial, anti-inflammatory, and antibiofilm agents .
- Teaching Tool : The synthesis of 4-ethylpyrazole derivatives exemplifies multicomponent reactions and the construction of composite heterocyclic frameworks. It serves as an educational case study in organic chemistry .
Medicinal Chemistry and Drug Development
Materials Science and Optoelectronics
Pharmacology and Antiparasitic Agents
Organic Synthesis and Multicomponent Reactions
Biological Studies and Bioactive Compounds
Chemical Education and Heterocyclic Frameworks
Safety and Hazards
The safety information available indicates that “(4-Ethyl-1H-pyrazol-5-yl)methanamine” may cause skin irritation (H315), eye damage (H318), and respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/mist/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), and wearing protective gloves/clothing/eye protection/face protection (P280) .
Mechanism of Action
Mode of Action
It’s known that similar compounds can bind to their targets, leading to changes in cellular processes
Biochemical Pathways
Related compounds have been shown to influence various biological pathways . More research is needed to understand the specific pathways affected by this compound.
Result of Action
Similar compounds have been shown to have various biological activities . More research is needed to understand the specific effects of this compound.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors can include temperature, pH, and the presence of other compounds.
properties
IUPAC Name |
(4-ethyl-1H-pyrazol-5-yl)methanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11N3/c1-2-5-4-8-9-6(5)3-7/h4H,2-3,7H2,1H3,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZHZVOZDOQKYRI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(NN=C1)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Ethyl-1H-pyrazol-5-yl)methanamine | |
CAS RN |
2159798-63-5 |
Source
|
| Record name | 1-(4-ethyl-1H-pyrazol-5-yl)methanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[5-chloro-4-[4-(2-methoxyphenyl)piperazin-1-yl]-6-oxopyridazin-1(6H)-yl]benzoic acid](/img/structure/B2768144.png)
![3-(pyridin-2-yloxy)-N-[2-(thiophen-2-yl)ethyl]benzamide](/img/structure/B2768146.png)
![N-(2-(5-benzyl-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-propylpentanamide](/img/structure/B2768147.png)
![3-[3-Oxo-4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl]pyrazine-2-carbonitrile](/img/structure/B2768150.png)
![N-(4-fluorophenyl)-2-((6-(hydroxymethyl)-2-(3-methoxyphenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)butanamide](/img/structure/B2768152.png)
![N-(5-allyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-4-methylbenzenesulfonamide](/img/structure/B2768156.png)
![5-Bromo-2-[1-(3-fluoro-4-methoxyphenyl)sulfonylpiperidin-4-yl]oxypyrimidine](/img/structure/B2768157.png)
